Cas no 2580188-17-4 (1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid
• CAS No: 2580188-17-4
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5658372
• PubChem ID: 165886745
• Update Time: 2025-05-22

1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-4-(methoxymethyl)azepane-4-carboxylic acid
• EN300-27731862
• 2580188-17-4
• 1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid

• Inchi： 1S/C17H23NO5/c1-22-13-17(15(19)20)8-5-10-18(11-9-17)16(21)23-12-14-6-3-2-4-7-14/h2-4,6-7H,5,8-13H2,1H3,(H,19,20)
• InChI Key： AMIDIBMPEFXWLY-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)O)CCN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid

Comprehensive Overview of 1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid (CAS No. 2580188-17-4)

1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid (CAS No. 2580188-17-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the azepane derivatives family, characterized by its unique structural features, including a benzyloxycarbonyl protecting group and a methoxymethyl substituent. Its molecular formula and weight make it a valuable intermediate in the development of bioactive molecules, particularly in the fields of drug discovery and medicinal chemistry.

The growing interest in 1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid stems from its versatility in synthetic applications. Researchers frequently search for "azepane derivatives in drug design" or "CAS 2580188-17-4 applications," highlighting its relevance in modern chemistry. The compound's carboxylic acid functionality allows for further derivatization, making it a cornerstone in the synthesis of complex molecules. Its stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

In recent years, the demand for 1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid has surged due to its role in addressing challenges like "targeted drug delivery" and "sustainable synthesis." These topics align with current trends in green chemistry and personalized medicine. The compound's methoxymethyl group contributes to improved solubility, a critical factor in pharmaceutical formulations. Additionally, its benzyloxycarbonyl moiety offers selective deprotection strategies, enabling precise molecular modifications.

From a technical perspective, CAS No. 2580188-17-4 exhibits notable physicochemical properties. Its melting point, solubility profile, and spectral data (e.g., NMR, IR) are well-documented, aiding in quality control and characterization. Laboratories often inquire about "synthesis protocols for 1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid" or "analytical methods for azepane derivatives," reflecting the need for standardized procedures. The compound's compatibility with common reagents like coupling agents and catalysts further broadens its applicability.

The significance of 1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid extends to interdisciplinary research. For instance, its potential in "peptide mimetics" and "enzyme inhibitor design" aligns with breakthroughs in biotechnology. The azepane ring structure mimics natural alkaloids, offering insights into structure-activity relationships. This has led to increased patent filings and publications referencing CAS 2580188-17-4, particularly in journals focusing on organic and medicinal chemistry.

Quality assurance for 1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid involves stringent protocols to ensure purity and consistency. Suppliers and researchers emphasize "HPLC analysis of azepane intermediates" and "storage conditions for CAS 2580188-17-4," underscoring the importance of proper handling. The compound's stability under inert atmospheres and recommended storage temperatures (-20°C) are frequently discussed in technical datasheets.

Future prospects for 1-(benzyloxy)carbonyl-4-(methoxymethyl)azepane-4-carboxylic acid include its integration into "high-throughput screening" platforms and "AI-driven molecular design." These cutting-edge applications leverage the compound's modularity to accelerate drug discovery pipelines. As synthetic methodologies evolve, CAS No. 2580188-17-4 is poised to remain a key player in the development of next-generation therapeutics and functional materials.